Cas no 63307-62-0 (ammonia;1-hydroxybenzotriazole)

ammonia;1-hydroxybenzotriazole Properties

Names and Identifiers

• 1H-Benzotriazole,1-hydroxy-, ammonium salt (1:1)
• 1-hydroxy-1H-benzotriazole, ammonium salt
• AMMONIUM1-HYDROXYBENZOTRIAZOLE
• HOBtsalts
• Varioussaltsof1-HOBtsolutione.g.ammoniasalt
• N-Hydroxybenzotrizole
• 1H-Benzotriazole, 1-hydroxy-, ammonium salt
• 1-Hydroxybenzotriazole, ammonium salt
• 1-Hydroxy-1H-benzotriazole ammonium salt
• 1h-benzotriazol-1-ol ammoniate(1:1)
• HOBt NH3
• azane; 1-hydroxybenzotriazole
• 1H-Benzotriazole, 1-hydroxy-, ammonium salt (1:1)
• URQAMACHHWVNRD-UHFFFAOYSA-N
• 1-hydroxybenzotriazole ammonia salt
• 1H-1,2,3-benzotriazol-1-olamine
• 1H
• ammonia;1-hydroxybenzotriazole
• SCHEMBL563462
• SCHEMBL7424280
• C6H8N4O
• AKOS030238861
• 63307-62-0
• 1H-1,2,3-benzotriazol-1-ol amine
• DTXSID20979406
• AS-64384
• EINECS 264-090-5
• azane;1-hydroxybenzotriazole
• 1H-Benzotriazol-1-ol--ammonia (1/1)
• +Expand

• MDL： MFCD01663749
• InChIKey： URQAMACHHWVNRD-UHFFFAOYSA-N
• Inchi： 1S/C6H5N3O.H3N/c10-9-6-4-2-1-3-5(6)7-8-9;/h1-4,10H;1H3
• SMILES： O([H])N1C2=C([H])C([H])=C([H])C([H])=C2N=N1.N([H])([H])[H]

Computed Properties

• Exact Mass: 152.07000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.07
• Heavy Atom Count: 11
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 51.9

Experimental Properties

• LogP: 1.15340
• PSA: 53.77000